Cas no 42406-77-9 (L-Tyrosine benzyl ester)

L-Tyrosine benzyl ester is a protected derivative of the amino acid L-tyrosine, where the carboxyl group is esterified with benzyl alcohol. This modification enhances the compound's stability and solubility in organic solvents, making it a valuable intermediate in peptide synthesis and pharmaceutical research. The benzyl ester group can be selectively removed under mild hydrogenolysis conditions, allowing for controlled deprotection without affecting other functional groups. Its crystalline form ensures high purity and ease of handling. The compound is particularly useful in solid-phase peptide synthesis (SPPS) and the preparation of tyrosine-containing bioactive molecules, offering precise control over reaction pathways.
L-Tyrosine benzyl ester structure
L-Tyrosine benzyl ester structure
Product Name:L-Tyrosine benzyl ester
CAS No:42406-77-9
MF:C16H17NO3
MW:271.311084508896
MDL:MFCD00191034
CID:332878
PubChem ID:104541
Update Time:2025-05-21

L-Tyrosine benzyl ester Chemical and Physical Properties

Names and Identifiers

    • (S)-Benzyl 2-amino-3-(4-hydroxyphenyl)propanoate
    • H-tyr-obzl
    • L-Tyrosine benzyl ester
    • L-TYROSINE BENZYLESTER 0.99
    • L-Tyrosine,phenylmethyl ester
    • [(1S)-endo]-borneyl 4-hydroxybenzoate
    • L-TRP-GLY
    • L-Trp-Gly-OH
    • L-tryptophyl-Glycine
    • l-tschimgin
    • L-Tyrosin-benzylester
    • N-L-Tryptophylglycine
    • TRP-GLY
    • TRP-GLY CRYSTALLINE
    • Trp-Gly-OH
    • tryptophylglycine
    • tryptylglycine
    • Tyr(OH)-OBn
    • (S)-2-Amino-3-(4-hydroxyphenyl)propionic acid benzyl ester
    • Benzyl tyrosinate
    • SCHEMBL121369
    • l-Tyrosine, phenylmethyl ester
    • L-Tyr-OBzl
    • DS-3731
    • benzyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate
    • AKOS010531379
    • h-tyr-obzl, AldrichCPR
    • Benzyl 2-amino-3-(4-hydroxyphenyl)propanoate #
    • CS-0156262
    • A872891
    • MFCD00191034
    • 42406-77-9
    • Tyrosine benzyl ester
    • G68424
    • MDL: MFCD00191034
    • Inchi: 1S/C16H17NO3/c17-15(10-12-6-8-14(18)9-7-12)16(19)20-11-13-4-2-1-3-5-13/h1-9,15,18H,10-11,17H2/t15-/m0/s1
    • InChI Key: BVCTWRNVKLXEQC-HNNXBMFYSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@H](CC1C=CC(=CC=1)O)N)=O

Computed Properties

  • Exact Mass: 271.12100
  • Monoisotopic Mass: 271.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 227-230 ºC
  • Solubility: Very slightly soluble (0.71 g/l) (25 º C),
  • PSA: 72.55000
  • LogP: 2.70570
  • Solubility: Not determined

L-Tyrosine benzyl ester Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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L-Tyrosine benzyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:42406-77-9)L-Tyrosine benzyl ester
Order Number:A872891
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:37
Price ($):284.0/598.0
Email:sales@amadischem.com

Additional information on L-Tyrosine benzyl ester

L-Tyrosine Benzyl Ester: A Comprehensive Overview

L-Tyrosine benzyl ester (CAS No. 42406-77-9) is a significant compound in the field of organic chemistry and biochemistry, particularly due to its role in various biological processes and its applications in drug development. This compound is a derivative of L-tyrosine, an essential amino acid, and its benzyl ester form has been extensively studied for its unique properties and potential therapeutic uses.

The benzyl ester modification of L-tyrosine enhances its stability and bioavailability, making it a valuable molecule in both research and industrial settings. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly those involving tyrosine kinases, which are critical in processes such as cell growth, differentiation, and apoptosis. This has led to increased interest in L-Tyrosine benzyl ester as a potential lead compound for developing targeted therapies against various diseases, including cancer and neurodegenerative disorders.

One of the most promising areas of research involving L-Tyrosine benzyl ester is its application in drug delivery systems. The compound's ability to penetrate cellular membranes efficiently makes it an ideal candidate for delivering therapeutic agents directly to target cells. For instance, researchers have explored its use as a carrier for anti-cancer drugs, where it can enhance the efficacy of chemotherapy by reducing systemic toxicity and improving drug uptake by cancer cells.

Another significant advancement is the use of L-Tyrosine benzyl ester in the synthesis of bioactive molecules. Its structure provides a versatile platform for chemical modifications, enabling the creation of novel compounds with enhanced pharmacokinetic profiles. Recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, offering potential treatments for chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, L-Tyrosine benzyl ester has also found utility in diagnostic tools. Its ability to fluoresce under certain conditions has made it a valuable component in biosensors and imaging agents. For example, researchers have developed fluorescence-based assays using this compound to detect specific biomarkers associated with diseases like Alzheimer's and Parkinson's, enabling early diagnosis and personalized treatment strategies.

The synthesis of L-Tyrosine benzyl ester has also undergone significant improvements in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient and scalable production processes. These improvements have not only reduced costs but also increased the availability of the compound for large-scale research and commercial applications.

Furthermore, the environmental impact of producing L-Tyrosine benzyl ester has become a focus of recent studies. Researchers are exploring green chemistry approaches to synthesize this compound using renewable resources and biodegradable solvents, aligning with global efforts to promote sustainable practices in the chemical industry.

In conclusion, L-Tyrosine benzyl ester (CAS No. 42406-77-9) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its role in drug development, diagnostic tools, and chemical synthesis continues to evolve with cutting-edge research, making it a focal point for future innovations in healthcare and beyond.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:42406-77-9)L-Tyrosine benzyl ester
A872891
Purity:99%/99%
Quantity:100g/500g
Price ($):284.0/598.0
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